Methyl 2-((2-(4-chlorophenyl)-6-(4-fluorobenzamido)quinolin-4-yl)oxy)acetate

• IUPAC Name: methyl 2-[2-(4-chlorophenyl)-6-[(4-fluorobenzoyl)amino]quinolin-4-yl]oxyacetate
• InChI: InChI=1S/C25H18ClFN2O4/c1-32-24(30)14-33-23-13-22(15-2-6-17(26)7-3-15)29-21-11-10-19(12-20(21)23)28-25(31)16-4-8-18(27)9-5-16/h2-13H,14H2,1H3,(H,28,31)
• InChI Key: NGTQQODIFQAQAR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC1=CC(=NC2=C1C=C(C=C2)NC(=O)C3=CC=C(C=C3)F)C4=CC=C(C=C4)Cl
• Molecular Formula: C25H18ClFN2O4
• Molecular Weight: 464.9 g/mol

Description

Methyl 2-((2-(4-chlorophenyl)-6-(4-fluorobenzamido)quinolin-4-yl)oxy)acetate, commonly known as CFM-2, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential applications as a pharmacological agent. CFM-2 belongs to the class of quinoline derivatives, which are known for their diverse biological activities such as anti-inflammatory, antimicrobial, and anticancer properties.

Scientific Research Applications

Quantum Chemical Calculations and Corrosion Inhibition

Quantum chemical calculations based on the Density Functional Theory (DFT) method have been performed on quinoxalines compounds, including those related to "Methyl 2-((2-(4-chlorophenyl)-6-(4-fluorobenzamido)quinolin-4-yl)oxy)acetate," to determine the relationship between molecular structure and inhibition efficiency in corrosion inhibition for copper in nitric acid media. These studies highlight the potential application of such compounds as corrosion inhibitors, with the effectiveness validated through theoretical and experimental data (Zarrouk et al., 2014).

Synthesis and Characterization of Derivatives

The synthesis and characterization of N-(Aryl)-5-((quinolin-8-yloxy)methyl)-1,3,4-oxa/Thiadiazol-2-amines and 4-Aryl-5-((quinolin-8-yloxy)methyl)-2H-1,2,4-triazole-3(4H)-thiones were studied, providing insights into the chemical properties and potential applications of these compounds in various fields. These derivatives were synthesized through a series of reactions starting from methyl 2-(quinolin-8-yloxy) acetate, highlighting the versatility of the quinoline moiety in chemical synthesis (Saeed et al., 2014).

Novel Drug Candidates for Neuropsychiatric and Neurological Disorders

A study reports the synthesis and structure-activity relationships of a class of tetracyclic butyrophenones, demonstrating potent binding affinities to serotonin 5-HT(2A) and dopamine D2 receptors. This research led to the discovery of a compound with significant potential as a multifunctional drug candidate, suggesting applications of similar compounds in the treatment of neuropsychiatric and neurological disorders (Li et al., 2014).

Catalyst Preparation for Ketone Reduction

Another application is in the preparation of pincer 4-functionalized 2-aminomethylbenzo[h]quinoline ruthenium catalysts for ketone reduction, showcasing the role of such compounds in facilitating chemical reactions crucial in pharmaceutical synthesis and industrial processes (Facchetti et al., 2016).